Cas no 1805394-14-2 (3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride
• CAS No: 1805394-14-2
• MF: C₆H₃ClF₂N₂O₅S
• MW: 288.613226175308
• CID: 4890232
• Update Time: 2025-05-25

3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O5S/c7-17(15,16)2-1-3(12)10-6(11(13)14)4(2)5(8)9/h1,5H,(H,10,12)
• InChI Key： OMWNYHXAUGPFNS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(NC(=C1C(F)F)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 542
• XLogP3: 0.2
• Topological Polar Surface Area: 117

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl Chloride (CAS No. 1805394-14-2)

3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805394-14-2, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a difluoromethyl group, a hydroxy moiety, and a nitro substituent on a pyridine ring, combined with a sulfonyl chloride functional group, make it a versatile building block for drug discovery and development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the context of modern drug design, where molecules with such substituents often exhibit improved pharmacokinetic profiles. The hydroxy group adds another layer of reactivity, allowing for further functionalization through nucleophilic substitution or condensation reactions. The nitro group, while traditionally associated with oxidizing properties, can also be reduced to an amine, providing access to a wide range of derivatives.

The sulfonyl chloride functionality is a powerful tool in synthetic chemistry, enabling the facile introduction of sulfonamide groups into target molecules. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. Therefore, compounds like 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride serve as valuable starting points for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Pyridine derivatives, in particular, have been extensively explored for their potential as pharmacophores. The combination of the nitro, hydroxy, and sulfonyl chloride groups in this compound suggests its utility in generating complex scaffolds through multi-step synthetic pathways.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often targeted by small-molecule drugs. The presence of both electrophilic and nucleophilic centers in 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride allows for the design of molecules that can interact with kinase active sites through covalent bonding or non-covalent interactions. This has led to interest in its use as a scaffold for discovering new inhibitors against various kinases implicated in diseases such as cancer and inflammatory disorders.

Moreover, the structural motif of this compound has been investigated in the context of developing antiviral agents. The pyridine ring is a common structural element in many antiviral drugs due to its ability to mimic natural substrates or bind to viral enzymes. The additional functional groups enhance the compound's ability to interact with biological targets by increasing its solubility and binding affinity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain viral strains by inhibiting key enzymes involved in viral replication.

The synthesis of 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride involves several key steps that highlight its synthetic utility. The introduction of the difluoromethyl group typically requires halogenation followed by reduction or direct fluorination techniques. The placement of the hydroxy group can be achieved through selective hydrolysis or oxidation reactions depending on the starting material. The nitration step introduces the nitro substituent at the 2-position of the pyridine ring, which can be further modified if necessary.

The final step involves the conversion of the hydroxyl group into a sulfonyl chloride using reagents such as phosphorus pentachloride or thionyl chloride. This transformation is highly efficient and provides a straightforward route to obtaining the desired product. The purity and yield of this reaction are crucial for downstream applications, as impurities can affect subsequent synthetic steps or biological evaluations.

In terms of applications beyond drug discovery, this compound has shown potential in materials science and agrochemical research. For instance, pyridine-based sulfonamides are used as ligands in catalytic systems due to their ability to stabilize metal centers and facilitate various organic transformations. Additionally, derivatives of this compound have been explored as intermediates for developing novel pesticides and herbicides that target specific enzymatic pathways in plants and pests.

The growing interest in green chemistry has also influenced research on compounds like 3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride, with efforts focused on optimizing synthetic routes to minimize waste and improve sustainability. Recent advances in catalytic methods have enabled more efficient production processes while maintaining high yields and purity standards. These developments align with broader trends in pharmaceutical manufacturing aimed at reducing environmental impact without compromising efficacy.

From an industrial perspective, companies specializing in fine chemicals have recognized the commercial potential of this type of intermediate due to its versatility and reactivity. By offering high-quality batches of such compounds under stringent quality control conditions, they support academic institutions and pharmaceutical firms engaged in early-stage drug discovery programs. This collaboration ensures that researchers have access to reliable starting materials necessary for exploring new therapeutic avenues.

Looking ahead,3-(Difluoromethyl)-6-hydroxy-2-nitropyridine-4-sulfonyl chloride is poised to remain an important component in medicinal chemistry research as new methodologies emerge for constructing complex molecular architectures from simple precursors like this one. Its unique combination of functional groups makes it particularly well-suited for generating diverse libraries amenable to high-throughput screening programs aimed at identifying lead compounds with therapeutic potential.